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Compound of Interest

Compound Name: N-Nitroso Tizanidine

Cat. No.: B16090419

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of performance characteristics for N-Nitroso
Tizanidine reference material, a critical component in the quality control and safety

assessment of the muscle relaxant Tizanidine. As a potential genotoxic impurity, the accurate

quantification of N-Nitroso Tizanidine is paramount. This document outlines the key quality

attributes of a reliable reference standard, compares typical performance data, and provides

detailed experimental protocols for its verification.

Comparative Performance of N-Nitroso Tizanidine
Reference Material
The selection of a high-quality reference standard is crucial for accurate analytical results.

While direct head-to-head comparative studies from different suppliers are not publicly

available, a comparison can be made based on the typical data provided in a Certificate of

Analysis (CoA) and the quality standards they adhere to. Reputable suppliers provide

comprehensive characterization data to ensure the identity, purity, and potency of the reference

material.[1][2][3][4]
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Table 1: Comparison of Typical Quality Attributes for N-Nitroso Tizanidine Reference Material
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Parameter
Supplier A
(Typical)

Supplier B
(Typical)

Supplier C
(Pharmacopoe
ial Grade)

Key
Consideration
s

Identity

Confirmation

Conforms to

structure (¹H-

NMR, MS)

¹H-NMR, MS, IR

¹H-NMR, ¹³C-

NMR, MS, IR,

Elemental

Analysis

A comprehensive

set of

spectroscopic

data provides a

higher degree of

confidence in the

material's

identity.

Purity (by HPLC) >95% >98%
>99.5%

(Assigned Value)

Higher purity

minimizes the

risk of co-eluting

peaks interfering

with the

quantification of

N-Nitroso

Tizanidine.

Water Content

(Karl Fischer)
<0.5% <0.2% Specified on CoA

Important for

accurate

weighing and

preparation of

standard

solutions.

Residual

Solvents (GC-

HS)

<0.1% <0.05%

Complies with

USP <467> or

Ph. Eur. 5.4

Ensures that

residual solvents

from synthesis

do not interfere

with analysis or

degrade the

standard.
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Certificate of

Analysis (CoA)

Basic CoA with

purity and

identity

Detailed CoA

with

spectroscopic

data

Comprehensive

CoA with

assigned purity

value,

uncertainty, and

traceability

A detailed CoA is

indicative of a

more thoroughly

characterized

standard.

Traceability
To in-house

standards

To in-house

characterized

batches

Traceable to

USP or Ph. Eur.

primary

standards

Pharmacopoeial

traceability is the

highest level of

assurance for a

reference

standard.

Experimental Protocols for Performance Verification
The following are detailed methodologies for key experiments to verify the performance of an

N-Nitroso Tizanidine reference material. These protocols are based on common industry

practices and regulatory guidelines such as ICH Q2(R1) for analytical procedure validation.[5]

[6][7][8][9]

Identity Confirmation by ¹H-NMR Spectroscopy
Objective: To confirm the chemical structure of the N-Nitroso Tizanidine reference material.

Methodology:

Sample Preparation: Accurately weigh approximately 5 mg of the N-Nitroso Tizanidine
reference standard and dissolve it in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-

d₆).

Instrumentation: A 400 MHz or higher field Nuclear Magnetic Resonance (NMR)

spectrometer.

Data Acquisition: Acquire a one-dimensional proton (¹H) NMR spectrum.
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Data Analysis: Process the spectrum and compare the chemical shifts, multiplicities, and

integration of the observed signals with the expected structure of N-Nitroso Tizanidine. The

obtained spectrum should be consistent with the chemical structure provided by the

manufacturer.[6][10]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
Objective: To determine the purity of the N-Nitroso Tizanidine reference material and to detect

any related impurities.

Methodology:

Chromatographic Conditions (Typical):

Column: C18, 250 mm x 4.6 mm, 5 µm particle size

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: A time-gradient program appropriate to separate N-Nitroso Tizanidine from its

potential impurities.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection: UV at an appropriate wavelength (e.g., 254 nm)

Injection Volume: 10 µL

Standard Solution Preparation: Prepare a standard solution of the N-Nitroso Tizanidine
reference material in a suitable diluent (e.g., Acetonitrile/Water mixture) at a concentration of

approximately 0.1 mg/mL.

Analysis: Inject the standard solution into the HPLC system and record the chromatogram.
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Data Analysis: Calculate the area percentage of the main peak relative to the total area of all

peaks. The purity should meet the specification stated on the Certificate of Analysis.

Mass Confirmation by Mass Spectrometry (MS)
Objective: To confirm the molecular weight of the N-Nitroso Tizanidine reference material.

Methodology:

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) or a standalone

mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation: Prepare a dilute solution of the reference material in a suitable solvent.

Analysis: Infuse the sample solution into the mass spectrometer and acquire the mass

spectrum in positive ion mode.

Data Analysis: The observed mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺

should correspond to the theoretical molecular weight of N-Nitroso Tizanidine
(C₉H₇ClN₆OS, MW: 282.71 g/mol ).

Mandatory Visualizations
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Reference Material Verification Workflow
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Caption: Workflow for the performance verification of N-Nitroso Tizanidine reference material.
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Risk of N-Nitroso Tizanidine Formation
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Caption: Chemical risk for the formation of N-Nitroso Tizanidine impurity.

Logical Relationship for Reference Standard Comparison

Primary Pharmacopoeial
Reference Standard
(e.g., USP, Ph. Eur.)

Secondary (In-house)
Reference Standard

Qualification
Working Standard

Calibration
Routine Sample

Analysis

Quantification

Click to download full resolution via product page

Caption: Hierarchy and relationship of different types of reference standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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